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Compound of Interest

Compound Name: Gatifloxacin-d4

Cat. No.: B563244

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Gatifloxacin-d4 (CAS: 1190043-25-4), a
deuterated analog of the fourth-generation fluoroquinolone antibiotic, Gatifloxacin. This
document is intended to serve as a comprehensive resource, detailing its chemical and
physical properties, its primary application as an internal standard in analytical methodologies,
and the fundamental mechanism of action of its parent compound.

Core Compound Information

Gatifloxacin-d4 is a stable, isotopically labeled version of Gatifloxacin, where four hydrogen
atoms on the methylpiperazinyl group have been replaced with deuterium. This substitution
results in a higher molecular weight, allowing for its use as an ideal internal standard in mass
spectrometry-based quantification of Gatifloxacin in various biological matrices. Its primary
utility lies in pharmacokinetic, bioequivalence, and metabolism studies where precise and
accurate measurement of the active drug substance is critical.

Physicochemical and Analytical Data

A summary of the key quantitative data for Gatifloxacin-d4 is presented in the table below,
offering a clear comparison of its properties.
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Property Value Source
CAS Number 1190043-25-4 [1][2]
Molecular Formula C19H18D4FN30a4 [3]
Molecular Weight 379.42 g/mol [2][3]
Exact Mass 379.18454134 Da

White to Off-White

Appearance Solid/Powder
Melting Point 175-177°C

LogP 2.37420

Polar Surface Area (PSA) 83.80 A2

Storage Temperature Refrigerator, -20°C

Mechanism of Action: Inhibition of Bacterial DNA
Replication

Gatifloxacin, the non-deuterated parent compound, exerts its bactericidal effects by targeting
two essential bacterial enzymes: DNA gyrase and topoisomerase |IV. These enzymes are
crucial for bacterial DNA replication, transcription, repair, and recombination.

» DNA Gyrase (Topoisomerase Il): This enzyme is responsible for introducing negative
supercoils into the bacterial DNA, a process vital for the initiation of DNA replication and
transcription. Gatifloxacin binds to the A subunit of DNA gyrase, preventing the re-ligation of
the DNA strands after cleavage. This leads to the accumulation of double-strand breaks in
the bacterial chromosome, ultimately causing cell death.

o Topoisomerase IV: This enzyme plays a critical role in the segregation of newly replicated
daughter chromosomes. Gatifloxacin inhibits the B subunit of topoisomerase IV, preventing
the decatenation of interlinked chromosomes. This disruption of chromosomal segregation
also contributes to the bactericidal activity of the drug.
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The dual-targeting mechanism of fourth-generation fluoroquinolones like Gatifloxacin is thought

to reduce the likelihood of the development of bacterial resistance.
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Gatifloxacin's mechanism of action targeting bacterial DNA replication.

Experimental Protocols: Quantification of
Gatifloxacin in Human Plasma using LC-MS/MS with

Gatifloxacin-d4 as an Internal Standard

The following is a representative protocol for the quantitative analysis of Gatifloxacin in human
plasma, a common application for Gatifloxacin-d4. This method is based on techniques

described in the literature for Gatifloxacin analysis.

Materials and Reagents
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» Gatifloxacin analytical standard

o Gatifloxacin-d4 (Internal Standard)
e Human plasma (blank)

o Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid

o Water (LC-MS grade)

e Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Preparation of Stock and Working Solutions

» Gatifloxacin Stock Solution (1 mg/mL): Accurately weigh and dissolve Gatifloxacin in
methanol.

o Gatifloxacin-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Gatifloxacin-d4
in methanol.

o Working Solutions: Prepare serial dilutions of the Gatifloxacin stock solution in 50:50
methanol:water to create calibration standards. Prepare a working solution of Gatifloxacin-
d4 at an appropriate concentration in the same diluent.

Sample Preparation (Solid Phase Extraction)

e Spiking: To 200 pL of human plasma, add 20 uL of the Gatifloxacin-d4 working solution. For
calibration standards, add 20 pL of the respective Gatifloxacin working solution. For quality
control (QC) samples, spike with known concentrations of Gatifloxacin.

» Precipitation: Add 600 pL of acidified water to each sample, vortex, and centrifuge.

o SPE Cartridge Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by
1 mL of water.
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o Loading: Load the supernatant from the precipitation step onto the conditioned SPE
cartridges.

e Washing: Wash the cartridges with 1 mL of water.
o Elution: Elute the analyte and internal standard with 1 mL of methanol.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in 200 uL of the mobile phase.

LC-MS/MS Analysis

¢ Liquid Chromatography (LC):
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 um)
o Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile
o Gradient: A suitable gradient to ensure separation of Gatifloxacin from matrix components.
o Flow Rate: 0.3 mL/min
o Injection Volume: 5 uL
e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), Positive
o Scan Type: Multiple Reaction Monitoring (MRM)
o MRM Transitions:
» Gatifloxacin: Monitor the transition from the precursor ion (m/z) to a specific product ion.

» Gatifloxacin-d4: Monitor the transition from the precursor ion (m/z) to a specific product
ion. (Note: The precursor ion for Gatifloxacin-d4 will be higher than that of Gatifloxacin
due to the deuterium labeling).
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Data Analysis

o Construct a calibration curve by plotting the peak area ratio of Gatifloxacin to Gatifloxacin-
d4 against the nominal concentration of the calibration standards.

o Determine the concentration of Gatifloxacin in the plasma samples by interpolating their
peak area ratios from the calibration curve.
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Workflow for the quantification of Gatifloxacin using Gatifloxacin-d4.
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Conclusion

Gatifloxacin-d4 is an indispensable tool for researchers and drug development professionals
involved in the study of Gatifloxacin. Its use as an internal standard ensures the reliability and
accuracy of analytical data, which is fundamental for the successful progression of preclinical
and clinical studies. This guide provides the core technical information required to effectively
utilize Gatifloxacin-d4 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Gatifloxacin-d4 (CAS: 1190043-25-4): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563244#gatifloxacin-d4-cas-number-1190043-25-4-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

